Cas no 67513-75-1 (6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-)

6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl- structure
67513-75-1 structure
Product Name:6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-
CAS No:67513-75-1
MF:C7H9N5O
MW:179.179260015488
CID:1723750
Update Time:2024-11-26

6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one, 2-amino-3,9-dihydro-3,9-dimethyl-
    • Inchi: 1S/C7H9N5O/c1-11-3-9-4-5(13)10-7(8)12(2)6(4)11/h3H,1-2H3,(H2,8,10,13)
    • InChI Key: FEKRWLJRFOZCSH-UHFFFAOYSA-N
    • SMILES: CN1C2N(C(=NC(C=2N=C1)=O)N)C

Computed Properties

  • Exact Mass: 179.08087

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • Boiling Point: 468.5±37.0 °C(Predicted)
  • PSA: 76.51
  • pka: 2.70±0.20(Predicted)
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